Cas no 80675-31-6 (1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-)

1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- structure
80675-31-6 structure
Product Name:1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
CAS No:80675-31-6
MF:C8H15NO4S
MW:221.27400135994
CID:727328
PubChem ID:3018953
Update Time:2025-04-19

1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
    • 2-methyl-3-(2-methylprop-2-enoylamino)propane-1-sulfonate
    • 2-methyl-3-[(2-methyl-1-oxoallyl)amino]propanesulphonate
    • DTXSID101001408
    • 80675-31-6
    • EINECS 279-529-6
    • SCHEMBL462252
    • 2-Methyl-3-((2-methyl-1-oxoallyl)amino)propanesulphonate
    • 2-Methyl-N-(2-methyl-3-sulfopropyl)prop-2-enimidic acid
    • Inchi: 1S/C8H15NO4S/c1-6(2)8(10)9-4-7(3)5-14(11,12)13/h7H,1,4-5H2,2-3H3,(H,9,10)(H,11,12,13)
    • InChI Key: DZZPJONMESFAOJ-UHFFFAOYSA-N
    • SMILES: S(CC(C)CNC(C(=C)C)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 221.072
  • Monoisotopic Mass: 221.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 91.8Ų

1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.